Cas no 1866195-78-9 (2-{2-oxa-5-azabicyclo[2.2.1]heptan-5-yl}pyridine-4-carbonitrile)

2-{2-Oxa-5-azabicyclo[2.2.1]heptan-5-yl}pyridine-4-carbonitrile is a bicyclic heterocyclic compound featuring a fused oxa-aza structure, which imparts unique steric and electronic properties. The presence of both pyridine and nitrile functional groups enhances its versatility as an intermediate in pharmaceutical and agrochemical synthesis. Its rigid bicyclic scaffold offers conformational stability, making it valuable for designing bioactive molecules with improved binding affinity. The compound’s balanced lipophilicity and polarity contribute to favorable solubility and bioavailability profiles. Its structural complexity allows for selective modifications, enabling applications in medicinal chemistry for targeted drug discovery. This compound is particularly useful in developing kinase inhibitors and other biologically active agents.
2-{2-oxa-5-azabicyclo[2.2.1]heptan-5-yl}pyridine-4-carbonitrile structure
1866195-78-9 structure
Product Name:2-{2-oxa-5-azabicyclo[2.2.1]heptan-5-yl}pyridine-4-carbonitrile
CAS No:1866195-78-9
MF:C11H11N3O
MW:201.224541902542
CID:5332721
Update Time:2025-06-08

2-{2-oxa-5-azabicyclo[2.2.1]heptan-5-yl}pyridine-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • 2-(2-oxa-5-azabicyclo[2.2.1]heptan-5-yl)isonicotinonitrile
    • 2-(2-oxa-5-azabicyclo[2.2.1]heptan-5-yl)pyridine-4-carbonitrile
    • 2-{2-oxa-5-azabicyclo[2.2.1]heptan-5-yl}pyridine-4-carbonitrile
    • Inchi: 1S/C11H11N3O/c12-5-8-1-2-13-11(3-8)14-6-10-4-9(14)7-15-10/h1-3,9-10H,4,6-7H2
    • InChI Key: SSRSSBPQUPYTBI-UHFFFAOYSA-N
    • SMILES: O1CC2CC1CN2C1C=C(C#N)C=CN=1

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 298
  • XLogP3: 0.9
  • Topological Polar Surface Area: 49.2

2-{2-oxa-5-azabicyclo[2.2.1]heptan-5-yl}pyridine-4-carbonitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F6543-1947-2μmol
2-{2-oxa-5-azabicyclo[2.2.1]heptan-5-yl}pyridine-4-carbonitrile
1866195-78-9
2μmol
$85.5 2023-09-08
Life Chemicals
F6543-1947-1mg
2-{2-oxa-5-azabicyclo[2.2.1]heptan-5-yl}pyridine-4-carbonitrile
1866195-78-9
1mg
$81.0 2023-09-08
Life Chemicals
F6543-1947-2mg
2-{2-oxa-5-azabicyclo[2.2.1]heptan-5-yl}pyridine-4-carbonitrile
1866195-78-9
2mg
$88.5 2023-09-08
Life Chemicals
F6543-1947-3mg
2-{2-oxa-5-azabicyclo[2.2.1]heptan-5-yl}pyridine-4-carbonitrile
1866195-78-9
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$94.5 2023-09-08

Additional information on 2-{2-oxa-5-azabicyclo[2.2.1]heptan-5-yl}pyridine-4-carbonitrile

Comprehensive Overview of 2-{2-oxa-5-azabicyclo[2.2.1]heptan-5-yl}pyridine-4-carbonitrile (CAS No. 1866195-78-9)

The compound 2-{2-oxa-5-azabicyclo[2.2.1]heptan-5-yl}pyridine-4-carbonitrile (CAS No. 1866195-78-9) is a structurally unique heterocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its distinctive bicyclic framework, combining a pyridine ring with a 2-oxa-5-azabicyclo[2.2.1]heptane moiety, makes it a valuable scaffold for drug discovery. Researchers are particularly interested in its potential as a kinase inhibitor or G-protein-coupled receptor (GPCR) modulator, given its ability to interact with diverse biological targets. The presence of a nitrile group further enhances its reactivity, enabling facile derivatization for structure-activity relationship (SAR) studies.

In recent years, the demand for novel heterocyclic compounds like 2-{2-oxa-5-azabicyclo[2.2.1]heptan-5-yl}pyridine-4-carbonitrile has surged due to their applications in treating chronic diseases such as cancer, diabetes, and neurodegenerative disorders. This aligns with the growing trend of precision medicine, where tailored molecular designs are critical. The compound’s CAS No. 1866195-78-9 is frequently searched in academic databases and patent filings, reflecting its relevance in high-throughput screening and fragment-based drug design. Its bicyclic structure also offers advantages in bioavailability and metabolic stability, key factors in modern drug development.

From a synthetic chemistry perspective, 2-{2-oxa-5-azabicyclo[2.2.1]heptan-5-yl}pyridine-4-carbonitrile exemplifies the convergence of green chemistry and catalysis. Researchers are exploring metal-free synthetic routes and enantioselective methodologies to produce this compound sustainably. The nitrile functionality serves as a versatile handle for further transformations, such as hydrolysis to carboxylic acids or reduction to primary amines, expanding its utility in medicinal chemistry. These attributes make it a compelling candidate for lead optimization in drug discovery pipelines.

The compound’s potential extends beyond therapeutics. In agrochemical research, its heterocyclic core is being investigated for pest control and herbicidal activity, addressing global challenges in sustainable agriculture. Its structural novelty also positions it as a candidate for material science applications, such as organic electronics or catalysts. As the scientific community prioritizes molecular diversity, CAS No. 1866195-78-9 remains a focal point for interdisciplinary innovation.

In summary, 2-{2-oxa-5-azabicyclo[2.2.1]heptan-5-yl}pyridine-4-carbonitrile represents a versatile and promising compound with broad applicability. Its unique architecture and functional groups cater to the evolving needs of drug discovery, agrochemical development, and advanced materials. As research progresses, this molecule is poised to play a pivotal role in addressing some of the most pressing scientific and societal challenges of our time.

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